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Compound of Interest

Compound Name: 2-(piperidin-4-yl)-1H-indole

Cat. No.: B1282318 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 2-
(piperidin-4-yl)-1H-indole, tailored for researchers, scientists, and professionals in drug

development. The following protocols are designed to ensure a safe laboratory environment by

minimizing exposure and mitigating risks.

Hazard Identification and Safety Data
While a specific Safety Data Sheet (SDS) for 2-(piperidin-4-yl)-1H-indole is not readily

available, data from structurally similar compounds, such as 2-(piperidin-4-yl)-1H-

benzimidazole, provide valuable safety information. The primary hazards are associated with

irritation to the skin, eyes, and respiratory system. Some analogous compounds are harmful if

swallowed and may cause an allergic skin reaction.[1][2]

Quantitative Hazard Data for Analogous Compounds:
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Hazard
Category

Compound Data Type Value Reference

Acute Oral

Toxicity
Piperidine LD50 (Rat)

133 - 740 mg/kg

bw
[3]

Acute Dermal

Toxicity
Piperidine LD50 (Rabbit) 275 mg/kg bw [3]

Acute Inhalation

Toxicity
Piperidine LC50 (Rat, 4h) 4.8 mg/L [3]

Skin

Corrosion/Irritatio

n

2-(Piperidin-4-

yl)-1H-

benzimidazole

GHS

Classification

Causes skin

irritation
[1][2]

Eye

Damage/Irritation

2-(Piperidin-4-

yl)-1H-

benzimidazole

GHS

Classification

Causes serious

eye irritation
[1][2]

Respiratory

Irritation

2-(Piperidin-4-

yl)-1H-

benzimidazole

GHS

Classification

May cause

respiratory

irritation

[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure during the handling of 2-
(piperidin-4-yl)-1H-indole. The required level of protection depends on the specific laboratory

operation being performed.
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Protection Level Required PPE When to Use

Standard Laboratory

Operations

Safety glasses with side

shields or chemical splash

goggles, standard lab coat,

nitrile gloves, and closed-toe

shoes.

For handling small quantities in

a well-ventilated area or a

chemical fume hood.

Operations with Splash or

Aerosol Potential

Chemical splash goggles, face

shield, chemical-resistant

apron or coveralls, double-

gloving (nitrile), and chemical-

resistant boot covers.

Recommended when there is

a risk of splashing or aerosol

generation, such as during

heating, sonicating, or

transferring large volumes.

Emergency Situations (Spills

or Releases)

Full-face respirator with

appropriate cartridges for

organic vapors and

particulates, a chemical-

resistant suit, and heavy-duty

chemical-resistant gloves and

boots.

For responding to spills or

uncontrolled releases of the

compound.

Experimental Protocol: Safe Handling and Weighing
of Solid Compound
This protocol outlines the step-by-step procedure for safely handling and weighing solid 2-
(piperidin-4-yl)-1H-indole.

Materials:

2-(piperidin-4-yl)-1H-indole (solid)

Spatula

Weighing paper or boat

Analytical balance
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Appropriate solvent

Glassware (e.g., beaker, flask)

PPE as specified for standard laboratory operations

Procedure:

Preparation: Before handling the compound, ensure you are wearing the appropriate PPE.

The weighing procedure should be conducted within a chemical fume hood to minimize

inhalation exposure.

Tare the Balance: Place a clean weighing paper or boat on the analytical balance and tare

the balance to zero.

Transfer of Solid: Using a clean spatula, carefully transfer the desired amount of 2-
(piperidin-4-yl)-1H-indole from its storage container to the weighing paper. Avoid

generating dust. If dust is observed, pause and allow it to settle before proceeding.

Weighing: Record the mass of the compound.

Dissolution: Carefully transfer the weighed solid into the appropriate glassware. Rinse the

weighing paper and spatula with the chosen solvent and add the rinsing to the glassware to

ensure a complete transfer.

Clean-up: Clean the spatula and the area around the balance immediately after use. Dispose

of any contaminated weighing paper as solid hazardous waste.

Operational and Disposal Plan
A systematic approach to the entire workflow, from receiving to disposal, is critical for safety

and environmental responsibility.

Workflow for Handling 2-(piperidin-4-yl)-1H-indole
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Environmental Health & Safety

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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